Cas no 1000705-54-3 (4-(4-bromophenyl)oxane-4-carbonitrile)

• Product Name: 4-(4-bromophenyl)oxane-4-carbonitrile
• CAS No: 1000705-54-3
• MF: C₁₂H₁₂BrNO
• MW: 266.13378238678
• MDL: MFCD10690833
• CID: 2113911
• PubChem ID: 43119021
• Update Time: 2025-04-21

4-(4-bromophenyl)oxane-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromophenyl)tetrahydro-2H-Pyran-4-carbonitrile
• 4-(4-bromophenyl)oxane-4-carbonitrile
• AKOS005201755
• DA-22579
• 1000705-54-3
• EN300-63974
• MFCD10690833
• JZDNPILAONHWIH-UHFFFAOYSA-N
• SCHEMBL3237390
• CS-0037588
• AQB70554
• AS-39600
• 979-357-8
• Z361882976

• MDL： MFCD10690833
• Inchi： 1S/C12H12BrNO/c13-11-3-1-10(2-4-11)12(9-14)5-7-15-8-6-12/h1-4H,5-8H2
• InChI Key： JZDNPILAONHWIH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(C#N)CCOCC1

Computed Properties

• Exact Mass: 265.01023Da
• Monoisotopic Mass: 265.01023Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 33Ų